Cas no 852698-70-5 (N-(3-chlorophenyl)-2-(quinolin-2-ylsulfanyl)acetamide)

• Product Name: N-(3-chlorophenyl)-2-(quinolin-2-ylsulfanyl)acetamide
• CAS No: 852698-70-5
• MF: C₁₇H₁₃ClN₂OS
• MW: 328.815921545029
• CID: 5420482
• PubChem ID: 7755285
• Update Time: 2025-06-08

N-(3-chlorophenyl)-2-(quinolin-2-ylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 852698-70-5
• CCG-302208
• N-(3-chlorophenyl)-2-(2-quinolylthio)acetamide
• STK922201
• VU0608427-1
• N-(3-chlorophenyl)-2-(quinolin-2-ylsulfanyl)acetamide
• AKOS002250671
• N-(3-chlorophenyl)-2-quinolin-2-ylsulfanylacetamide
• N-(3-chlorophenyl)-2-(quinolin-2-ylthio)acetamide
• F3274-0012
• N-(3-Chlorophenyl)-2-(2-quinolinylthio)acetamide

• Inchi： 1S/C17H13ClN2OS/c18-13-5-3-6-14(10-13)19-16(21)11-22-17-9-8-12-4-1-2-7-15(12)20-17/h1-10H,11H2,(H,19,21)
• InChI Key： FGCPBGUDFFFCPS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)CSC1C=CC2C(N=1)=CC=CC=2

Computed Properties

• Exact Mass: 328.0437119g/mol
• Monoisotopic Mass: 328.0437119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 563.5±40.0 °C(Predicted)
• pka: 12.90±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on N-(3-chlorophenyl)-2-(quinolin-2-ylsulfanyl)acetamide

Professional Introduction to N-(3-chlorophenyl)-2-(quinolin-2-ylsulfanyl)acetamide (CAS No. 852698-70-5)

N-(3-chlorophenyl)-2-(quinolin-2-ylsulfanyl)acetamide, identified by its CAS number 852698-70-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development. The unique structural features of this molecule, particularly the combination of a chlorophenyl group and a quinolin-2-ylsulfanyl moiety, contribute to its distinctive chemical properties and potential therapeutic applications.

The molecular structure of N-(3-chlorophenyl)-2-(quinolin-2-ylsulfanyl)acetamide consists of an acetamide backbone substituted with both a chlorophenyl ring and a quinolin-2-ylsulfanyl group. This dual substitution pattern is critical in determining its interaction with biological targets, such as enzymes and receptors. The presence of the chlorophenyl group introduces a hydrophobic region, while the quinolin-2-ylsulfanyl moiety provides a polar interaction surface. Such structural characteristics are often exploited in the design of bioactive molecules to enhance binding affinity and selectivity.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from heterocyclic compounds, including quinoline derivatives. Quinolines have a long history in medicinal chemistry, with several clinically approved drugs featuring this scaffold. Among these, N-(3-chlorophenyl)-2-(quinolin-2-ylsulfanyl)acetamide represents an innovative derivative that combines the known pharmacological properties of quinolines with additional functional groups to modulate biological activity.

The synthesis of N-(3-chlorophenyl)-2-(quinolin-2-ylsulfanyl)acetamide involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Key steps typically include the condensation of appropriate precursors, followed by functional group transformations such as chlorination and sulfanylation. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may also be employed to construct the complex molecular framework efficiently.

The biological evaluation of N-(3-chlorophenyl)-2-(quinolin-2-ylsulfanyl)acetamide has revealed several intriguing properties. Preliminary in vitro studies suggest that this compound exhibits moderate activity against certain enzymatic targets, which could be relevant for treating various diseases. For instance, its interaction with specific kinases or other therapeutic targets has been explored in cellular assays. These findings highlight the potential of this molecule as a lead compound for further optimization.

The pharmacokinetic profile of N-(3-chlorophenyl)-2-(quinolin-2-ylsulfanyl)acetamide is another critical aspect that has been investigated. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its suitability for clinical use. Initial pharmacokinetic studies indicate that this molecule possesses favorable properties in terms of solubility and metabolic stability, which are important factors for drug development.

In conclusion, N-(3-chlorophenyl)-2-(quinolin-2-ylsulfanyl)acetamide (CAS No. 852698-70-5) is a structurally unique and biologically active compound with significant potential in pharmaceutical research. Its synthesis, biological evaluation, and pharmacokinetic properties have been thoroughly studied, providing valuable insights into its therapeutic applications. As research continues to uncover new derivatives and analogues with enhanced efficacy and safety profiles, compounds like N-(3-chlorophenyl)-2-(quinolin-2-ylsulfanyl)acetamide) will remain at the forefront of drug discovery efforts.